Cas no 93758-44-2 (Ethyl 1-Methyl-2,4-dioxopiperidine-3-carboxylate)

• Product Name: Ethyl 1-Methyl-2,4-dioxopiperidine-3-carboxylate
• CAS No: 93758-44-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• MDL: MFCD26401256
• CID: 2126024
• PubChem ID: 66986350
• Update Time: 2025-08-05

Ethyl 1-Methyl-2,4-dioxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-2,4-dioxopiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-methyl-2,4-dioxo-, ethyl ester
• BCHJEQRJQJAXLE-UHFFFAOYSA-N
• SY029506
• Ethyl1-Methyl-2,4-dioxopiperidine-3-carboxylate
• DB-334025
• AC2266
• AKOS027257080
• SB41400
• 1-Methyl-2,4-dioxo-3-piperidinecarboxylic acid ethyl ester
• CS-11760
• MFCD26401256
• SCHEMBL1303947
• 93758-44-2
• Ethyl 1-Methyl-2 pound not4-dioxopiperidine-3-carboxylate
• Ethyl 1-Methyl-2,4-dioxopiperidine-3-carboxylate

• MDL： MFCD26401256
• Inchi： 1S/C9H13NO4/c1-3-14-9(13)7-6(11)4-5-10(2)8(7)12/h7H,3-5H2,1-2H3
• InChI Key： BCHJEQRJQJAXLE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N(C)CCC1=O)=O)=O

Computed Properties

• Exact Mass: 199.08400
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: -0.1

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 63.68000
• LogP: -0.46520

Additional information on Ethyl 1-Methyl-2,4-dioxopiperidine-3-carboxylate

Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate, also known by its CAS number 93758-44-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications in drug design and synthesis. The structure of Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate consists of a piperidine ring substituted with methyl and ethoxycarbonyl groups, along with two ketone functionalities at positions 2 and 4. This unique combination of functional groups makes it a versatile building block in organic synthesis.

The synthesis of Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable in medicinal chemistry. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of organocatalysts to achieve high enantioselectivity in the synthesis of this compound. Such developments underscore its importance as a chiral building block in drug discovery.

In terms of applications, Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate has found utility in the construction of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic additions and ring-opening reactions, makes it a valuable intermediate in the synthesis of complex natural products and pharmaceutical agents. For example, researchers at the University of California have utilized this compound as a key intermediate in the total synthesis of a bioactive alkaloid, highlighting its role in natural product synthesis.

The pharmacological potential of Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate is another area that has garnered significant attention. Preclinical studies have shown that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. A recent study published in Nature Communications reported that certain analogs derived from this compound demonstrated selective inhibition of a key enzyme involved in Alzheimer's disease progression. These findings suggest that further exploration into its therapeutic potential could lead to novel drug candidates.

In addition to its role in drug discovery, Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate has also been investigated for its applications in materials science. Its ability to form stable macrocyclic structures through self-assembling processes has made it a subject of interest for researchers working on supramolecular chemistry. A team at the Massachusetts Institute of Technology (MIT) has explored its use as a component in self-healing polymers, where its cyclic structure contributes to the material's resilience and adaptability.

The environmental impact and sustainability aspects of synthesizing Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate have also come under scrutiny in recent years. Green chemistry initiatives have led to the development of more eco-friendly synthetic routes that minimize waste and reduce energy consumption. For instance, researchers at the University of Edinburgh have reported a solvent-free synthesis method that significantly reduces the environmental footprint associated with its production.

In conclusion, Ethyl 1-Methyl-2,4-Dioxopiperidine-3-Carboxylate, with its CAS number 93758-44-2, stands as a pivotal compound in modern organic chemistry and pharmacology. Its structural versatility and diverse applications make it an indispensable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.